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Compound of Interest

Compound Name: 4-Methoxypyridine

Cat. No.: B045360

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 4-
Methoxypyridine (CAS No. 620-08-6). The following sections detail the known hazards,
personal protective equipment (PPE) recommendations, emergency procedures, and handling
and storage protocols to ensure the safety of laboratory and drug development personnel. This
document also outlines the standardized experimental methodologies used to determine the
toxicological profile of chemical substances like 4-Methoxypyridine.

Hazard Identification and Classification

4-Methoxypyridine is classified as a hazardous chemical and requires careful handling due to
its potential health effects.[1] It is a combustible liquid and is harmful if swallowed, in contact
with skin, or if inhaled.[1] It is also known to cause skin and serious eye irritation, and may
cause respiratory irritation.[1][2][3]

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]
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e H332: Harmful if inhaled.[1]
e H335: May cause respiratory irritation.[3]
Signal Word: Warning[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Methoxypyridine is provided in
the table below. This information is crucial for understanding its behavior and for implementing
appropriate safety measures.

Property Value Source(s)
CAS Number 620-08-6 [1]
Molecular Formula CeH7NO [3]
Molecular Weight 109.13 g/mol [4]
Appearance Clear Liquid [1]
Boiling Point 191 °C/375.8 °F [1]
Melting Point 4°C/39.2°F [1]
Flash Point 74°C/165.2 °F [1]
Specific Gravity 1.075 g/cm3 [1]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure to 4-
Methoxypyridine.

Handling:
o Work in a well-ventilated area, preferably in a chemical fume hood.[5]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]
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e Avoid contact with skin, eyes, and clothing.[2][6]

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety goggles.[5]

e Do not eat, drink, or smoke when using this product.[1][7]
e Wash hands and any exposed skin thoroughly after handling.[1][2]
o Keep away from heat, sparks, open flames, and hot surfaces.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1][7]

Store locked up.[1]

Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,
and acid chlorides.[6]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 4-
Methoxypyridine:
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PPE Category Specification Source(s)

Wear tightly fitting safety
goggles or chemical safety
goggles as described by
Eye/Face Protection OSHA's eye and face [1][6]
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

Wear appropriate protective
) ] gloves (e.g., nitrile rubber) and
Skin Protection o [1][5]
a lab coat. Ensure all skin is

covered.

If working outside a fume hood

or if vapors are generated, use
Respiratory Protection a NIOSH/MSHA or European [1]

Standard EN 149 approved

respirator.

Emergency Procedures

In the event of exposure or a spill, follow these first aid and emergency protocols immediately.

First Aid Measures
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Exposure Route First Aid Protocol Source(s)

Move the victim to fresh air
and keep at rest in a position
comfortable for breathing. If

Inhalation not breathing, give artificial [1107]
respiration. Call a POISON
CENTER or doctor/physician if

you feel unwell.

Remove contaminated clothing
and wash the skin with plenty

Skin Contact of soap and water. If skin [1][7]
irritation occurs, get medical

advice/attention.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact easy to do. Continue rinsing [11[7]
for at least 15 minutes. If eye
irritation persists, get medical

advice/attention.

Rinse mouth. Do NOT induce
) vomiting. Call a POISON
Ingestion T [
CENTER or doctor/physician if

you feel unwell.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.
[1] Water mist may be used to cool closed containers.[1]

o Unsuitable Extinguishing Media: No information available.[1]

o Specific Hazards: Combustible material.[1] Containers may explode when heated.[1]
Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide (CO), and
carbon dioxide (CO2).[1][6]
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e Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][6]

Accidental Release Measures

o Personal Precautions: Remove all sources of ignition.[1] Take precautionary measures
against static discharges.[1] Ensure adequate ventilation.[6]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[2]

e Methods for Containment and Cleaning Up: Soak up with inert absorbent material (e.g.,
sand, silica gel, acid binder, universal binder, sawdust).[1] Keep in suitable, closed
containers for disposal.[1]

Experimental Protocols for Toxicological
Assessment

The hazard classifications for 4-Methoxypyridine are determined by standardized toxicological
studies. The methodologies for these key experiments are based on internationally recognized
guidelines, such as those published by the Organisation for Economic Co-operation and
Development (OECD). These guidelines ensure that data on chemical safety is reliable and
comparable across different laboratories and jurisdictions.[5]

Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)

This method is designed to assess the acute toxic effects of a substance following a single oral
administration.[4]

Principle: Groups of animals, typically female rats, are dosed in a stepwise procedure using a
series of fixed dose levels (5, 50, 300, and 2000 mg/kg body weight).[4] The initial dose is
selected based on a preliminary sighting study to be a level that is expected to produce some
signs of toxicity without causing mortality.[4] The study aims to identify a dose that causes
evident toxicity or death, or to demonstrate a lack of effect at the highest dose level.[4]

Methodology:
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Animals: Healthy, young adult female rats are used. They are fasted prior to dosing.[4]

Administration: The test substance is administered as a single dose by gavage.[4]

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.[3]

Necropsy: All animals are subjected to a gross necropsy at the end of the study.[4]

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test evaluates the potential of a substance to cause skin irritation or corrosion.[8]

Principle: A single dose of the test substance is applied to a small area of the skin of an animal,
typically an albino rabbit.[8] The untreated skin of the animal serves as a control. The degree of
skin irritation is assessed at specific intervals.[8]

Methodology:
e Animal: The albino rabbit is the recommended species.[3]

o Application: 0.5 mL of the liquid test substance is applied to a small area of clipped skin
(approximately 6 cm?) and covered with a gauze patch for a 4-hour exposure period.[8]

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
1, 24, 48, and 72 hours after patch removal.[9] Observations may continue for up to 14 days
to assess the reversibility of any effects.[8]

e Scoring: The severity of erythema and edema is graded according to a standardized scoring
system.[9]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This study is designed to determine the potential of a substance to cause irritation or serious
damage to the eye.
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Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of an
experimental animal, typically an albino rabbit. The untreated eye serves as a control. The eyes
are examined for any signs of irritation or damage.

Methodology:

Animal: The albino rabbit is the recommended species.

o Application: A single dose of the test substance (typically 0.1 mL for liquids) is instilled into
the conjunctival sac of one eye.

o Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application. Observations may be extended to 21 days to assess the
reversibility of lesions.

e Scoring: Lesions are scored according to a standardized system to quantify the degree of
irritation.

Visualizations

The following diagrams illustrate key safety and response workflows for handling 4-
Methoxypyridine.
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Figure 1: Hazard Management Workflow for 4-Methoxypyridine
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Caption: Hazard Management Workflow for 4-Methoxypyridine
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Figure 2: 4-Methoxypyridine Spill Response Workflow
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Caption: 4-Methoxypyridine Spill Response Workflow

Disposal Considerations
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Dispose of 4-Methoxypyridine and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[1] Do not allow the material to enter
drains or waterways.[5] Chemical waste generators must consult local, regional, and national
hazardous waste regulations to ensure complete and accurate classification.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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